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Compound of Interest
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Cat. No.: B1665504

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the herbicidal performance of Anilofos against
a range of common weed species, particularly in rice cultivation. The information presented is
collated from various experimental studies to aid researchers and scientists in evaluating its
efficacy relative to other commercially available herbicides.

Overview of Anilofos

Anilofos is a pre-emergence and early post-emergence organophosphate herbicide primarily
used for the control of annual grasses, sedges, and some broadleaf weeds in transplanted rice.
[1] Its mode of action involves the inhibition of very-long-chain fatty acid (VLCFA) synthesis,
which is crucial for cell division and growth in susceptible weeds.[2][3] This inhibition ultimately
leads to the disruption of cell division in the meristematic tissues of emerging shoots and roots.

[2][3]

Comparative Efficacy of Anilofos

The following tables summarize the performance of Anilofos in controlling various weed
species compared to other commonly used herbicides. The data is derived from multiple field
trials.

Performance Against Grassy Weeds
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Anilofos demonstrates effective control of several problematic grassy weeds in rice, such as
Echinochloa crus-galli (barnyard grass) and Echinochloa colona.

Table 1: Comparative Efficacy of Anilofos and Alternatives Against Grassy Weeds in
Transplanted Rice

o Weed
Application .
o Target Control Crop Yield
Herbicide Rate (g o Reference
. Weed Efficiency (t/ha)
a.i./ha)
(%)
) Echinochloa
Anilofos 400 75-85 45-55
colona
Echinochloa
Butachlor 1500 70-80 42-52
colona
] Echinochloa
Pretilachlor 750 ] 80-90 48-5.8
crus-galli
Cyhalofop- Echinochloa
80-90 85-95 5.0-6.0
butyl colona
Pendimethali Echinochloa
750 _ 70-80 40-50
n crus-galli

Note: Weed control efficiency and crop yield can vary based on environmental conditions,
weed density, and specific experimental protocols.

Performance Against Sedges and Broadleaf Weeds

Anilofos also provides control of common sedges like Cyperus iria and Fimbristylis miliacea,
as well as certain broadleaf weeds. For broader-spectrum control, it is often used in
combination with other herbicides.

Table 2: Comparative Efficacy of Anilofos and Alternatives Against Sedges and Broadleaf
Weeds in Transplanted Rice
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.. Weed
o Application )
HerbicidelT Target Control Crop Yield
. Rate (g o Reference
ank Mix . Weed(s) Efficiency (t/ha)
a.i./ha)
(%)
Cyperus iria,
Anilofos 400 Fimbristylis 65-75 45-55
miliacea
Mixed flora
Anilofos +
(grasses,
Ethoxysulfuro 390 80-90 5.0-6.0
sedges,
n
broadleaf)
Sedges and
some
Butachlor 1500 60-70 42-52
broadleaf
weeds
Broad-
_ _ spectrum
Bispyribac-
) 20-25 (grasses, 85-95 55-6.5
sodium
sedges,
broadleaf)
Varies based
Broadleaf on
2,4-D 500 80-90
weeds grass/sedge
pressure

Note: The efficacy of herbicides against broadleaf weeds and sedges can be highly species-
dependent.

Experimental Protocols

The data presented in this guide is based on standard bio-efficacy trials. A generalized
experimental workflow is outlined below.

Experimental Design
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Most cited studies utilize a Randomized Complete Block Design (RCBD) with three or more
replications. This design helps to minimize the effects of field variability.

Plot Size and Management

Individual plot sizes typically range from 12 m2 to 25 m2. Standard agronomic practices for rice
cultivation, including fertilizer application and water management, are followed as per regional
recommendations.

Herbicide Application

Herbicides are generally applied using a knapsack sprayer with a specified water volume to
ensure uniform coverage. Application timing is a critical factor and is often reported as Days
After Transplanting (DAT). Pre-emergence herbicides like Anilofos are typically applied within
3-5 DAT, while post-emergence herbicides are applied later.

Data Collection

» Weed Density and Biomass: Weed counts and dry weight are determined at various intervals
after herbicide application (e.g., 30 and 60 DAT). This is typically done by placing quadrats
(e.g., 0.25 m? or 0.5 m?) at random locations within each plot. The weeds within the quadrat
are counted by species and then harvested, dried in an oven, and weighed to determine
biomass.

o Crop Phytotoxicity: Visual assessment of crop injury is often conducted at regular intervals
after herbicide application, using a rating scale. Some studies have noted that Anilofos can
cause temporary stunting and discoloration of rice plants, from which the crop typically
recovers within a week.

¢ Yield and Yield Components: At crop maturity, parameters such as the number of effective
tillers, panicle length, number of grains per panicle, 1000-grain weight, and final grain yield
are recorded from a designated net plot area to avoid edge effects.

Statistical Analysis

The collected data is typically subjected to Analysis of Variance (ANOVA) to determine the
statistical significance of the differences between treatments. Mean separation tests, such as
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Duncan's Multiple Range Test (DMRT) or Tukey's HSD, are often used to compare the
performance of different herbicide treatments.

Visualizations
Mode of Action of Anilofos

Anilofos acts by inhibiting the synthesis of very-long-chain fatty acids (VLCFASs), which are
essential components for cell division and growth.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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